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Compound of Interest

Compound Name: Glycolaldehyde dimer

Cat. No.: B051511 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides immediate, essential safety and logistical

information for handling glycolaldehyde dimer, including detailed operational and disposal

plans. By adhering to these procedural, step-by-step guidelines, you can mitigate risks and

ensure the integrity of your research.

Personal Protective Equipment (PPE) and Safety
Measures
Given the conflicting information in various Safety Data Sheets (SDS), a cautious approach is

recommended when handling glycolaldehyde dimer. While some sources classify it as non-

hazardous, others indicate it can be harmful if swallowed and may cause skin, eye, and

respiratory irritation.[1][2] Therefore, the following personal protective equipment is essential.

Recommended Personal Protective Equipment (PPE)
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PPE Category Item Specification Rationale

Eye/Face Protection Safety Goggles

Tightly fitting with

side-shields

conforming to EN 166

(EU) or NIOSH (US).

[1]

Protects eyes from

potential splashes.

Hand Protection
Chemical-resistant

gloves

Nitrile rubber, >0.11

mm thickness, with a

breakthrough time of

>480 minutes.[3]

Inspected prior to use.

[1]

Prevents direct skin

contact.

Skin and Body

Protection
Laboratory Coat Standard lab coat.[4]

Minimizes

contamination of

personal clothing.

Respiratory Protection

Particulate filter

device (EN 143) or

full-face respirator

P1 filter (filters at least

80% of airborne

particles).[5] Use a

full-face respirator if

exposure limits are

exceeded or irritation

is experienced.[1]

Avoids inhalation of

dust or aerosols.[1][5]

General Hygiene Practices:

Handle in accordance with good industrial hygiene and safety practice.[2]

Wash hands thoroughly after handling.[4]

Avoid eating, drinking, or smoking in the work area.[1][4]

Ensure adequate ventilation, preferably within a chemical fume hood.[1][4]

Emergency First Aid Procedures
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Immediate and appropriate first aid is critical in the event of exposure.

Exposure Route First Aid Measures

Inhalation

Move the victim to fresh air.[1] If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration.[1][2] Seek medical

attention.[1]

Skin Contact

Take off contaminated clothing immediately.[1]

Wash off with soap and plenty of water.[1][2] If

skin irritation occurs, get medical help.[1]

Eye Contact
Rinse cautiously with water for at least 15

minutes.[1][5] Consult a doctor.[1]

Ingestion

Rinse mouth with water.[1] Do not induce

vomiting.[1] Never give anything by mouth to an

unconscious person.[1][2] Call a doctor or

Poison Control Center immediately.[1]

Spill and Disposal protocols
Proper containment and disposal are crucial to prevent environmental contamination and

ensure safety.

Accidental Release Measures: In case of a spill, ensure adequate ventilation and wear

appropriate PPE.[1][2] Prevent further leakage if it is safe to do so.[2] Take up the material

mechanically, placing it in appropriate containers for disposal.[2] Clean the contaminated

surface thoroughly.[2]

Disposal Plan: Disposal of glycolaldehyde dimer and contaminated materials must adhere to

local, state, and federal regulations.[2][4]

Waste Collection: Carefully collect all waste materials, including unused product and

contaminated consumables (e.g., gloves, pipette tips), into a designated, chemically

compatible, and sealable hazardous waste container.[4]
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Labeling: Clearly label the container with "Hazardous Waste" and the full chemical name.[4]

Storage: Store the sealed container in a cool, dry, well-ventilated area designated for

chemical waste, away from incompatible materials like strong oxidizing agents.[2][4]

Recommended storage temperature is 2–8 °C.[5]

Final Disposal: The material can be disposed of by a licensed chemical destruction plant or

through controlled incineration with flue gas scrubbing.[1] Do not discharge into sewer

systems.[1]

Workflow for Safe Handling and Disposal
The following diagram outlines the procedural flow for the safe handling and disposal of

glycolaldehyde dimer.
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Workflow for Safe Handling and Disposal of Glycolaldehyde Dimer
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Workflow for the safe handling and disposal of Glycolaldehyde Dimer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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